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Compound of Interest

Compound Name: 1H-imidazole-5-sulfonic acid

CAS No.: 60634-74-4

Cat. No.: B3354668

Get Quote

Executive Summary
1H-imidazole-5-sulfonic acid (often referenced by its synonym, 1H-imidazole-4-sulfonic acid)

is a highly reactive organic acid frequently utilized in pharmaceutical synthesis, coordination

chemistry, and the development of high-temperature polymer electrolyte membranes[1]. While

its unique amphoteric imidazole ring and strongly acidic sulfonic moiety make it a versatile

building block, these same structural features render it a severe contact hazard. This guide

provides self-validating, mechanistic protocols for the safe handling, operation, and disposal of

this Class 8 Corrosive Solid[2].

Quantitative Chemical Profile
Before initiating any operational workflow, operators must familiarize themselves with the

compound's quantitative hazard parameters.
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Property Value

Chemical Name
1H-imidazole-5-sulfonic acid (1H-imidazole-4-

sulfonic acid)

CAS Number 60634-74-4[2]

Molecular Weight 148.14 g/mol [3]

Aqueous Solubility 1.35 M[3]

UN Number 3261 (Corrosive solid, acidic, organic, n.o.s.)[2]

Hazard Class 8 (Corrosive)[2]

Packing Group II (Medium Danger)[2]

Hazard Identification & Mechanistic Causality
To handle this compound safely, laboratory personnel must understand the chemical causality

behind its hazard profile. Safety is not about blind compliance; it is about understanding the

molecular interactions at play.

Severe Tissue Necrosis (H314): The sulfonic acid group (-SO3H) is a strong proton donor.

Upon contact with physiological moisture (sweat, tears, mucous membranes), it rapidly

dissociates. This sudden drop in pH causes immediate coagulative necrosis of lipid bilayers

and cellular proteins, leading to permanent tissue damage[2].

Corrosive Dust Hazard: Because it is a solid crystalline powder, the primary exposure vector

is airborne dust. Inhalation of these micro-particles leads to rapid dissolution in the

respiratory tract's mucosal lining, potentially causing severe chemical pneumonitis and

pulmonary edema[3].

Packing Group II Designation: Under UN 3261, its Packing Group II status indicates a

significant danger level, requiring stringent packaging and handling protocols to prevent

catastrophic dermal or ocular damage during transit and benchtop transfer[2].

Personal Protective Equipment (PPE) Matrix
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Trust in safety protocols requires moving beyond generic advice. The following PPE matrix is

specifically calibrated for the physicochemical properties of 1H-imidazole-5-sulfonic acid.

Protection Zone Recommended Equipment Mechanistic Rationale

Eye/Face

Tightly fitting safety goggles +

Full face shield (EN 166 / ANSI

Z87.1)

Protects against both airborne

corrosive dust and accidental

splashes during exothermic

solution preparation. Standard

safety glasses are insufficient.

Hands

Heavy-duty Nitrile or Neoprene

gloves (Minimum 0.11 mm

thickness, EN 374)

Nitrile provides excellent

resistance against organic

acids. Gloves must be

inspected for micro-tears, as

the acid can cause severe

burns upon penetration.

Body

Impervious, acid-resistant lab

coat or Tychem® suit; closed-

toe non-porous shoes

Prevents solid particulates

from settling on clothing, where

ambient humidity could initiate

localized acid formation and

subsequent dermal burns.

Respiratory

N95/P100 particulate

respirator or PAPR (if handled

outside a fume hood)

Essential for preventing the

inhalation of corrosive dust

during weighing, transfer, or

spill cleanup operations.

Operational Workflows & Handling Protocols
The following step-by-step methodology ensures a self-validating system where each action

inherently prevents a specific chemical hazard.

Step 1: Environmental Isolation & Preparation

Action: Conduct all handling inside a certified, externally exhausted chemical fume hood.

Verify the face velocity is between 80-100 fpm. Clear the workspace of incompatible

materials (especially strong bases and oxidizers).
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Causality: Proper face velocity ensures aerosolized corrosive dust is captured and pulled

away from the operator's breathing zone. Segregation prevents violent exothermic reactions

if an accidental spill occurs.

Step 2: Static Mitigation & Weighing

Action: Discharge static electricity from gloves before handling. Use anti-static weighing

boats and grounded metal spatulas. Do not use standard plastic spatulas.

Causality: Fine organic powders can accumulate static charge. Static discharge can cause

the corrosive dust to repel and aerosolize unexpectedly when transferred, leading to severe

inhalation exposure.

Step 3: Controlled Dissolution (Exothermic Risk)

Action: When preparing aqueous solutions, always add the acid powder to the water in

small, incremental batches while stirring continuously. Never add water directly to the bulk

solid.

Causality: The hydration of the sulfonic acid moiety is highly exothermic. Adding water to the

solid can cause localized boiling, resulting in the explosive splattering of a concentrated, hot

corrosive acid solution.

Emergency Response & Spill Management
In the event of a spill, immediate, structured action is required to prevent personnel injury and

equipment corrosion. Follow the logical workflow below.
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Spill Detected:
1H-imidazole-5-sulfonic acid

Assess Spill Size & State
(Solid vs. Solution)

Evacuate & Secure Area

If airborne dust/large

Don Maximum PPE
(Respirator, Acid Suit, Gloves)

If manageable

Apply Neutralizing Agent
(e.g., Sodium Bicarbonate)

Carefully Sweep/Collect
(Avoid Dust Generation)

Transfer to Class 8
Hazardous Waste Container

Decontaminate Surface
(Soap & Water Wash)

Click to download full resolution via product page

Emergency spill response and neutralization protocol for 1H-imidazole-5-sulfonic acid.
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Disposal & Environmental Logistics
Disposal must strictly comply with local and international regulations for Class 8 hazardous

materials.

Segregation: Never store or dispose of 1H-imidazole-5-sulfonic acid in the same waste

stream as strong bases (risk of violent exothermic neutralization) or strong oxidizers (risk of

toxic gas generation, including SOx and NOx).

Neutralization Protocol: For small quantities of aqueous waste, slowly neutralize the solution

to a pH of 6-8 using a weak base (e.g., 1M Sodium Bicarbonate) before transferring to the

designated aqueous organic waste carboy. Wait for effervescence (CO2 release) to

completely cease before sealing the container[2].

Containerization: Solid waste, contaminated weighing boats, and soiled PPE must be placed

in a chemically compatible, clearly labeled, sealable container (e.g., HDPE) marked with UN

3261 and Corrosive warnings[2].

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3354668?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3354668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

